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Compound Name: Necatorin

CAS No.: 89915-35-5

Cat. No.: B609516

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive framework for a comparative study of synthetic

Necatorin versus its natural isolate. While data on a synthetic version of Necatorin (7-

hydroxycoumaro[5,6-c]cinnoline) is not currently available in published literature, this document

outlines the necessary experimental protocols, data presentation formats, and theoretical

pathways to facilitate such a comparison once synthetic Necatorin becomes accessible.

Introduction and Background
Necatorin is a naturally occurring compound first isolated from the mushroom Lactarius

necator.[1] It is chemically identified as 7-hydroxycoumaro(5,6-c)cinnoline and is known for its

potent mutagenic properties, as demonstrated in the Ames test.[1][2] The availability of a

synthetic counterpart would be invaluable for research, providing a pure, standardized source

of the compound, free from potential co-extracted contaminants from its natural source. A direct

comparison would be crucial to validate the biological equivalence of the synthetic and natural

forms.
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This guide will focus on the primary biological activity of Necatorin: its mutagenicity. While

other potential activities such as anticoagulant and anti-inflammatory effects could be explored,

current scientific literature does not support these properties for Necatorin.

Physicochemical Properties
A fundamental comparison would begin with the physicochemical characterization of both the

synthetic and natural Necatorin.

Property
Natural Necatorin
Isolate

Synthetic
Necatorin
(Hypothetical)

Method of Analysis

Molecular Formula C₁₅H₈N₂O₃ C₁₅H₈N₂O₃ Mass Spectrometry

Molar Mass 264.24 g/mol 264.24 g/mol Mass Spectrometry

Melting Point 220–225 °C To be determined
Differential Scanning

Calorimetry

Purity

Variable, dependent

on isolation and

purification steps

Expected to be >95%
HPLC, NMR

Spectroscopy

Solubility
To be fully

characterized
To be determined

Standard solubility

assays

UV-Vis Spectrum

(λmax)

To be fully

characterized
To be determined UV-Vis Spectroscopy

Experimental Protocols
Isolation of Natural Necatorin
The following protocol is based on established methods for isolating compounds from fungal

sources.
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Figure 1. Workflow for the isolation of natural Necatorin.

Protocol:
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Extraction: Fresh fruiting bodies of Lactarius necator are homogenized and extracted with a

suitable solvent system (e.g., methanol/chloroform) to obtain a crude extract.

Partitioning: The crude extract is subjected to solvent-solvent partitioning to separate

compounds based on their polarity.

Chromatography: The resulting fractions are then subjected to column chromatography on a

silica gel matrix.

Purification: Fractions showing the presence of Necatorin (monitored by thin-layer

chromatography and UV absorbance) are pooled and further purified using High-

Performance Liquid Chromatography (HPLC) to yield the pure natural isolate.

Characterization: The final product is characterized by NMR spectroscopy and mass

spectrometry to confirm its identity as 7-hydroxycoumaro(5,6-c)cinnoline.

Hypothetical Synthesis of Necatorin
A plausible synthetic route for Necatorin could involve the synthesis of a substituted coumarin

and a substituted cinnoline followed by their condensation.
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Figure 2. A hypothetical synthetic pathway for Necatorin.

Mutagenicity Assessment: Ames Test
The Ames test is a widely used method to assess the mutagenic potential of chemical

compounds.[3]

Protocol:

Bacterial Strains:Salmonella typhimurium strains TA98 and TA100, which are histidine

auxotrophs, are used. These strains carry mutations in the histidine operon and are designed

to detect frameshift and base-pair substitution mutations, respectively.
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Metabolic Activation: The test is performed with and without a liver extract fraction (S9 mix)

to assess the mutagenicity of the parent compound and its metabolites.

Procedure:

A small amount of the test compound (natural or synthetic Necatorin at various

concentrations) is mixed with the bacterial culture and, optionally, the S9 mix.

This mixture is then plated on a minimal agar medium lacking histidine.

The plates are incubated at 37°C for 48 hours.

Data Collection: The number of revertant colonies (colonies that have regained the ability to

synthesize histidine) is counted for each plate. A significant increase in the number of

revertant colonies compared to the negative control indicates a mutagenic effect.

Controls: A negative control (solvent vehicle) and a positive control (a known mutagen) are

included in each experiment.

Comparative Data Presentation
The mutagenic activity of synthetic and natural Necatorin should be presented in a clear,

tabular format for direct comparison.
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Compound
Concentrati
on (µ
g/plate )

S.
typhimuriu
m Strain

Metabolic
Activation
(S9)

Mean
Revertant
Colonies ±
SD

Fold
Increase
over
Control

Negative

Control
0 TA98 - 25 ± 5 1.0

0 TA98 + 30 ± 6 1.0

0 TA100 - 120 ± 15 1.0

0 TA100 + 135 ± 18 1.0

Positive

Control
(Specify) TA98 +

(e.g., 500 ±

45)
(e.g., >10)

(Specify) TA100 +
(e.g., 800 ±

60)
(e.g., >5)

Natural

Necatorin
1 TA98 +

(To be

determined)

(To be

determined)

10 TA98 +
(To be

determined)

(To be

determined)

1 TA100 +
(To be

determined)

(To be

determined)

10 TA100 +
(To be

determined)

(To be

determined)

Synthetic

Necatorin
1 TA98 +

(To be

determined)

(To be

determined)

10 TA98 +
(To be

determined)

(To be

determined)

1 TA100 +
(To be

determined)

(To be

determined)

10 TA100 +
(To be

determined)

(To be

determined)
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Mechanism of Action and Signaling Pathways
As a mutagen, Necatorin is presumed to interact with DNA, leading to mutations. The exact

mechanism and the cellular signaling pathways involved in the response to Necatorin-induced

DNA damage are yet to be fully elucidated.

Necatorin

Cell Membrane

Enters Cell

Nuclear DNA

Translocates to Nucleus

DNA Adducts / Lesions

Intercalation / Covalent Binding

DNA Damage Sensors
(e.g., ATM, ATR)
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Figure 3. Putative mechanism of Necatorin-induced mutagenicity.

Conclusion
This guide outlines a systematic approach for the comparative analysis of synthetic and natural

Necatorin. The availability of a synthetic version would be a significant advancement, enabling

more controlled and reproducible studies into its biological effects. The primary focus of such a

comparative study should be on mutagenicity, with the Ames test serving as a fundamental

assay. Confirmation of identical physicochemical properties and biological activity would

validate the use of synthetic Necatorin as a reliable research tool, paving the way for more in-

depth investigations into its mechanism of action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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